Cas no 1804760-48-2 (Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804760-48-2
• MF: C₁₁H₁₂F₄N₂O₃
• MW: 296.218196868896
• CID: 4829673
• Update Time: 2025-10-28

Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H12F4N2O3/c1-2-19-8(18)3-7-9(12)10(20-11(13,14)15)6(4-16)5-17-7/h5H,2-4,16H2,1H3
• InChI Key： BOGIHESDNRHAMO-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CN=C1CC(=O)OCC)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate, with the CAS number 1804760-48-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural chemistry, and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with an aminomethyl group, a fluorine atom, and a trifluoromethoxy group, along with an ethyl acetate moiety. These substituents contribute to its versatile chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of metalloorganic catalysts to enhance the yield and purity of the product, which is critical for its application in sensitive areas such as drug development.

In terms of applications, Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate has shown promise in the development of novel pharmaceutical agents. Its ability to act as a bioisostere in drug design has been extensively studied, particularly in the context of targeting specific enzymes and receptors. For instance, recent studies have demonstrated its potential as a lead compound for inhibitors of kinase enzymes, which are implicated in various diseases, including cancer and inflammatory disorders.

Beyond pharmaceuticals, this compound has also found applications in the field of agricultural chemistry. Its ability to modulate plant growth regulators has led to investigations into its use as a potential herbicide or plant growth enhancer. Additionally, its stability under various environmental conditions makes it a candidate for use in formulations that require long-term efficacy.

From a structural standpoint, Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate exhibits interesting electronic properties due to the presence of electron-withdrawing groups such as the trifluoromethoxy moiety. These groups significantly influence the molecule's reactivity and selectivity in chemical reactions. Recent computational studies have provided deeper insights into its electronic structure, enabling researchers to predict its behavior in complex reaction environments.

The toxicological profile of Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate has also been a subject of recent research. Studies conducted using advanced in vitro and in vivo models have indicated that while the compound exhibits potent biological activity, it also demonstrates acceptable safety profiles under controlled conditions. These findings are crucial for its consideration in therapeutic applications where safety is paramount.

In conclusion, Ethyl 5-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-acetate represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key molecule for future innovations in medicine, agriculture, and materials science.